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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B1682547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and

degradation of the N-methylcarbamate insecticide, 2,3,5-Trimethacarb. This document details

the chemical and physical properties of the compound, its degradation pathways through

hydrolysis, photolysis, and microbial action, and the experimental methodologies used to study

these processes. Quantitative data is presented in structured tables for comparative analysis,

and key processes are visualized using logical diagrams.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2,3,5-Trimethacarb is

fundamental to predicting its environmental distribution and persistence. As a component of the

insecticide trimethacarb, it is a brown crystalline solid with limited water solubility and is not

expected to readily volatilize from soil or water surfaces.[1] Key properties are summarized in

the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1682547?utm_src=pdf-interest
https://www.researchgate.net/figure/Example-Pathview-graphs-a-Graphviz-view-on-a-canonical-signaling-pathway-hsa04110_fig1_237060539
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₁H₁₅NO₂ [2]

Molecular Weight 193.24 g/mol [2]

Water Solubility 58 mg/L at 23 °C [1]

Vapor Pressure 5.1 x 10⁻⁵ mm Hg at 25 °C [1]

Estimated Koc 470 [1]

Estimated BCF 60 [1]

Environmental Degradation Pathways
2,3,5-Trimethacarb is subject to degradation in the environment through a combination of

chemical and biological processes, primarily hydrolysis, photolysis, and microbial metabolism.

[3] These pathways are critical in determining the persistence and potential for environmental

exposure of this insecticide.

Hydrolysis
Hydrolysis is a significant abiotic degradation pathway for 2,3,5-Trimethacarb, particularly in

alkaline aquatic environments.[3] The rate of hydrolysis is highly dependent on pH, with faster

degradation occurring under more alkaline conditions.[3] The primary hydrolysis products are

2,3,5-trimethylphenol, carbon dioxide, and methylamine.[3]

The general hydrolysis reaction is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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